Cas no 2229614-46-2 (2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid)

2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid is a fluorinated cyclobutylacetic acid derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a cyclobutyl ring fused to a phenolic moiety substituted with a fluorine atom, enhancing its electronic and steric properties. The carboxylic acid functional group provides reactivity for further derivatization, making it a versatile intermediate in synthetic pathways. The presence of both hydroxyl and fluoro substituents may influence its binding affinity in biological systems, suggesting utility in the development of enzyme inhibitors or receptor modulators. This compound is of interest due to its balanced lipophilicity and potential for optimizing pharmacokinetic properties in drug design.
2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid structure
2229614-46-2 structure
Product Name:2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid
CAS No:2229614-46-2
MF:C12H13FO3
MW:224.228227376938
CID:6253998
PubChem ID:165709830
Update Time:2025-10-30

2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid
    • EN300-1825381
    • 2229614-46-2
    • 2-[1-(5-fluoro-2-hydroxyphenyl)cyclobutyl]acetic acid
    • Inchi: 1S/C12H13FO3/c13-8-2-3-10(14)9(6-8)12(4-1-5-12)7-11(15)16/h2-3,6,14H,1,4-5,7H2,(H,15,16)
    • InChI Key: BUSMOTKLJSVHIE-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)C1(CC(=O)O)CCC1)O

Computed Properties

  • Exact Mass: 224.08487243g/mol
  • Monoisotopic Mass: 224.08487243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.5Ų

2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid Pricemore >>

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Additional information on 2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid

Comprehensive Overview of 2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid (CAS No. 2229614-46-2): Properties, Applications, and Research Insights

2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid (CAS No. 2229614-46-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a cyclobutylacetic acid backbone with a 5-fluoro-2-hydroxyphenyl substituent, creating a hybrid structure that exhibits potential bioactivity. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of novel therapeutic agents, especially in fields like inflammation modulation and metabolic regulation.

Recent studies highlight the growing demand for fluorinated pharmaceutical intermediates, with 2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid being no exception. The presence of both fluorine and hydroxyl groups enhances its polarity and potential for hydrogen bonding, making it valuable in drug design. Computational chemistry models suggest this compound could interact with specific enzyme active sites, sparking interest in its application for targeted therapies. Its CAS No. 2229614-46-2 serves as a critical identifier for researchers sourcing high-purity samples for experimental work.

The synthesis of 2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid typically involves multi-step organic reactions, including cyclobutane ring formation and selective fluorination. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity and structural integrity. In pharmaceutical development, such compounds are increasingly important as the industry shifts toward personalized medicine and small-molecule therapeutics. The compound's stability under physiological conditions is currently under investigation, with preliminary data suggesting promising pharmacokinetic properties.

From an industrial perspective, CAS No. 2229614-46-2 represents a niche but growing market segment. Manufacturers are optimizing production scales to meet research demand while maintaining strict quality control. Environmental considerations in synthesis are also being addressed, aligning with the broader trend toward green chemistry in fine chemical production. The compound's logP value and solubility profile make it particularly interesting for formulation scientists working on drug delivery systems.

Emerging applications for 2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid extend beyond traditional pharmaceuticals. Some biotechnology startups are exploring its use in proteomics research and as a building block for molecular probes. The compound's fluorescence potential when combined with certain chromophores is another active area of investigation. These diverse applications demonstrate how specialty chemicals with precise structural features can enable breakthroughs across multiple scientific disciplines.

Quality standards for CAS No. 2229614-46-2 vary by application, with pharmaceutical-grade material requiring rigorous impurity profiling. Analytical certificates typically include data on residual solvents, heavy metal content, and isomeric purity. Storage recommendations generally suggest protection from light and moisture, with stability studies ongoing to determine optimal long-term preservation conditions. These specifications are crucial for researchers requiring reproducible results in sensitive biological assays.

The future research trajectory for 2-1-(5-fluoro-2-hydroxyphenyl)cyclobutylacetic acid appears promising. Several patent applications referencing this compound have emerged in recent years, particularly in areas related to enzyme inhibition and receptor modulation. As synthetic methodologies advance, the cost-effectiveness of producing such complex molecules continues to improve, potentially expanding their accessibility for academic and industrial research programs worldwide.

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